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Compound of Interest

Compound Name: 1-Methoxy-2-phenoxybenzene

Cat. No.: B154679 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Methoxy-2-phenoxybenzene

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methoxy-2-phenoxybenzene (CAS No. 1695-04-1), also known as 2-methoxyphenyl phenyl

ether, is an aromatic ether that serves as a valuable building block in organic synthesis.[1][2] Its

unique structure makes it a key intermediate in the development of novel pharmaceutical

compounds and other complex molecules. As with many specialized research chemicals, a

comprehensive and publicly available safety and toxicological profile for 1-methoxy-2-
phenoxybenzene is not fully established.

This guide provides a detailed safety framework for laboratory professionals. In the absence of

specific data, this document employs a precautionary approach, drawing upon safety

information from structurally analogous compounds such as guaiacol (2-methoxyphenol) and

anisole (methoxybenzene). The objective is to synthesize this information into a set of robust,

field-proven protocols that ensure the highest standards of safety during handling, storage, and

in the event of an emergency.

Section 1: Chemical and Physical Properties
A precise understanding of a substance's physical properties is foundational to its safe

handling. For 1-Methoxy-2-phenoxybenzene, specific experimental data for properties like

melting point and boiling point are not readily available in public literature.[1] Therefore, it is

prudent to consider the properties of its structural relatives to anticipate its behavior.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b154679?utm_src=pdf-interest
https://www.benchchem.com/product/b154679?utm_src=pdf-body
https://www.benchchem.com/product/b154679?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-2341.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methoxy-2-phenoxybenzene
https://www.benchchem.com/product/b154679?utm_src=pdf-body
https://www.benchchem.com/product/b154679?utm_src=pdf-body
https://www.benchchem.com/product/b154679?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-2341.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
1-Methoxy-2-
phenoxybenzene

Guaiacol
(Analogue)

Anisole (Analogue)

Synonyms
2-Methoxyphenyl

phenyl ether

2-Methoxyphenol,

Catechol monomethyl

ether[3]

Methoxybenzene,

Phenyl methyl ether[4]

CAS Number 1695-04-1[1] 90-05-1[5] 100-66-3[6]

Molecular Formula C13H12O2[1] C7H8O2[7] C7H8O[4]

Molecular Weight 200.23 g/mol 124.14 g/mol [7] 108.14 g/mol

Appearance Data not available
Colorless to light

yellow solid or liquid[8]
Colorless liquid[6]

Melting Point Data not available[1] 27-29 °C[8] -37 °C

Boiling Point Data not available[1] 202-209 °C[8] 154 °C

Flash Point Data not available 86 °C (186.8 °F) 43 °C (109.4 °F)

Solubility Data not available

Very slightly soluble in

water; miscible with

alcohol, ether[8]

Insoluble in water

Section 2: Hazard Identification and Toxicological
Profile
Due to the limited toxicological investigation into 1-methoxy-2-phenoxybenzene, a hazard

assessment must be inferred from related molecules. This approach, rooted in established

chemical principles, allows for the proactive management of unevaluated risks.

Hazard Profile by Structural Analogy:

Guaiacol (2-Methoxyphenol): This compound shares the 2-methoxyphenol core. It is

classified as harmful if swallowed, and causes skin and serious eye irritation.[5][7][9]

Anisole (Methoxybenzene): This compound is a flammable liquid and vapor.[6] Exposure can

lead to symptoms like drowsiness and dizziness.[6]
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Based on these analogues, it is scientifically prudent to handle 1-methoxy-2-phenoxybenzene
as a substance with the following potential hazards until proven otherwise:

Acute Toxicity (Oral): Potentially harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation upon direct contact.[5][7][10]

Serious Eye Damage/Irritation: May cause serious eye irritation or damage.[5][7][10]

Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[9]

Flammability: The presence of ether and aromatic functionalities suggests it may be

combustible.

Primary Routes of Exposure: The most likely routes of occupational exposure are inhalation of

vapors, direct skin contact, and eye contact.[8] Ingestion is a less common but possible route

of exposure in a laboratory setting.

Section 3: Safe Handling and Storage Protocols
A self-validating system of protocols is essential for minimizing exposure and ensuring

laboratory safety. This involves a multi-layered approach encompassing engineering controls,

personal protective equipment, and standardized procedures.

Engineering Controls
The primary engineering control for handling 1-methoxy-2-phenoxybenzene is a certified

chemical fume hood.[11] This is critical for preventing the inhalation of any vapors or aerosols

that may be generated. All weighing, transferring, and reaction setup operations should be

performed within the fume hood.

Personal Protective Equipment (PPE)
Appropriate PPE is the user's last line of defense. The selection of PPE should be based on a

risk assessment of the specific procedure being performed.

Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are

mandatory.[11][12] A face shield should be worn in addition to goggles when there is a
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significant risk of splashing.

Skin Protection: A flame-resistant lab coat should be worn and kept buttoned. Standard nitrile

gloves are suitable for protecting against incidental contact, but they must be inspected

before use and removed properly to avoid skin contact.[13] For prolonged handling or

immersion, consult glove manufacturer data for specific chemical resistance.

Respiratory Protection: Respiratory protection is generally not required when working within

a functional chemical fume hood. If procedures have the potential to generate high

concentrations of aerosols or vapors outside of a fume hood, a NIOSH-approved respirator

with an organic vapor cartridge should be used.[14]

Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling 1-methoxy-2-
phenoxybenzene in a research setting.
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Preparation

Chemical Handling (Inside Fume Hood)

Post-Handling

1. Confirm Fume Hood
 is Operational

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Transfer from
Storage Container

4. Weigh Required
Amount

5. Add to Reaction
Vessel or Solvent

6. Securely Close
All Containers

7. Decontaminate Work Surface
and Equipment

8. Dispose of Contaminated
Waste Properly

9. Doff and Dispose
of Gloves

10. Wash Hands
Thoroughly
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Caption: Standard Operating Procedure for Handling 1-Methoxy-2-phenoxybenzene.
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Storage Requirements
Proper storage is crucial for maintaining chemical integrity and preventing hazardous

situations.

Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[15][9]

Container: Keep the container tightly closed to prevent the release of vapors.[5][9]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[8]

[15]

Section 4: Emergency Procedures
Preparedness is key to mitigating the consequences of any laboratory incident. All personnel

must be familiar with the location and use of emergency equipment, including safety showers,

eyewash stations, and fire extinguishers.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury from

chemical exposure.
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Exposure Route First Aid Protocol

Inhalation

1. Immediately move the affected person to

fresh air.[11][16] 2. If breathing is difficult or has

stopped, trained personnel should provide

artificial respiration.[16] 3. Seek immediate

medical attention.[9]

Skin Contact

1. Immediately remove all contaminated

clothing.[17] 2. Flush the affected skin with

copious amounts of water for at least 15

minutes.[18] Use a safety shower if the area of

contact is large. 3. Wash the area with soap and

water.[9][11] 4. Seek medical attention if

irritation persists.[16]

Eye Contact

1. Immediately flush the eyes with large

amounts of water for at least 15 minutes,

holding the eyelids open to ensure complete

irrigation.[9][11][17] 2. Remove contact lenses if

present and easy to do so.[9] 3. Seek immediate

medical attention from an ophthalmologist.[5]

Ingestion

1. Do NOT induce vomiting. 2. Rinse the mouth

thoroughly with water.[7][9] 3. Never give

anything by mouth to an unconscious person.[7]

[9] 4. Seek immediate medical attention and

provide the Safety Data Sheet to the medical

personnel.[9]

Emergency Response Decision Tree
This diagram provides a logical framework for responding to common laboratory emergencies

involving this chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

http://angenechemical.com/sds/10535-17-8.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
http://chem.pharmacy.psu.ac.th/chemical/msds/guaiacol_glyceryl_ether.pdf
https://www.c2cfirstaidaquatics.com/first-aid-for-chemical-exposure/
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
http://chem.pharmacy.psu.ac.th/chemical/msds/guaiacol_glyceryl_ether.pdf
http://angenechemical.com/sds/10535-17-8.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
http://chem.pharmacy.psu.ac.th/chemical/msds/guaiacol_glyceryl_ether.pdf
http://angenechemical.com/sds/10535-17-8.pdf
https://www.c2cfirstaidaquatics.com/first-aid-for-chemical-exposure/
http://chem.pharmacy.psu.ac.th/chemical/msds/guaiacol_glyceryl_ether.pdf
https://www.carlroth.com/medias/SDB-7308-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTkzOTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4Tnk4NU1UYzVPVGMzT1RBNE1qVTBMMU5FUWw4M016QTRYMDFVWDBWT0xuQmtaZ3xmZDFlNGM0MTZmN2FmMDg0ZjdhYTg1YjU2MzdiMzI3OWYwMDIyNDgzNjdhMjM4MDY5MTljMjcwMTRmNmU2ZmZj
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/guaiacol_glyceryl_ether.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/guaiacol_glyceryl_ether.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/guaiacol_glyceryl_ether.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Exposure Response Fire Response

Emergency Event
Detected
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Alert others
Evacuate if necessary Remove victim from source Activate fire alarm

Don appropriate PPE
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(sand, vermiculite)

Collect into sealed
container for disposal

Administer First Aid
(See Table)

Seek immediate
medical attention

Extinguish small fires with
CO2 or dry chemical extinguisher

Evacuate if fire is large
or spreading
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Caption: Decision-making flowchart for laboratory emergencies.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray to fight fires.[6][11] Do not use a direct water jet, as it may spread the

fire.[19]
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Specific Hazards: The substance is presumed to be combustible. Combustion may produce

hazardous gases, including carbon monoxide and carbon dioxide.[6][8] Vapors may be

heavier than air and could travel to an ignition source.[6]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) to prevent inhalation of toxic fumes.[6][11]

Section 5: Disposal Considerations
All waste materials contaminated with 1-methoxy-2-phenoxybenzene, including empty

containers, absorbent materials from spills, and disposable PPE, must be treated as hazardous

chemical waste.

Procedure: Collect waste in clearly labeled, sealed containers.

Regulations: Disposal must be carried out in strict accordance with all applicable federal,

state, and local environmental regulations.[9]

Recommendation: Always consult with your institution's Environmental Health and Safety

(EHS) department to ensure compliance and proper disposal procedures.[9]

Conclusion
While 1-Methoxy-2-phenoxybenzene is a valuable tool in chemical research and drug

development, the current lack of comprehensive safety data necessitates a cautious and

informed approach to its handling. By treating it with the same level of respect as its potentially

hazardous structural analogues, researchers can effectively manage risks. Adherence to the

engineering controls, personal protective equipment standards, and emergency procedures

outlined in this guide is paramount. A proactive safety culture, grounded in scientific principles

and preparedness, is the cornerstone of responsible research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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